Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt
Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt
A derivative of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin.
Brand Name:
Vulcanchem
CAS No.:
16680-47-0
VCID:
VC0196225
InChI:
InChI=1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16H,2,6-9H2,1H3,(H,20,21,22);/q;+1/t14-,16+,18+;/m1./s1
SMILES:
CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2=O.[Na+]
Molecular Formula:
C18H19O5S. Na
Molecular Weight:
371.4 g/mol
Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt
CAS No.: 16680-47-0
Impurities
VCID: VC0196225
Molecular Formula: C18H19O5S. Na
Molecular Weight: 371.4 g/mol
Purity: > 95%
| CAS No. | 16680-47-0 |
|---|---|
| Product Name | Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt |
| Molecular Formula | C18H19O5S. Na |
| Molecular Weight | 371.4 g/mol |
| IUPAC Name | sodium;[(9S,13S,14S)-13-methyl-17-oxo-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16H,2,6-9H2,1H3,(H,20,21,22);/q;+1/t14-,16+,18+;/m1./s1 |
| Standard InChIKey | QTTMOCOWZLSYSV-QWAPEVOJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)[C@@H]1CCC2=O.[Na+] |
| SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2=O.[Na+] |
| Canonical SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2=O.[Na+] |
| Appearance | White Solid |
| Melting Point | 159-161 °C |
| Description | A derivative of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-(Sulfooxy)estra-1,3,5(10),7-tetraen-17-one Sodium Salt; 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one Hydrogen Sulfate Sodium Salt; Sodium Equilin 3-Monosulfate; |
| PubChem Compound | 23619375 |
| Last Modified | Nov 11 2021 |
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